(R)-2-((R)-1-(benzo[d][1,3]dioxol-5-yl)but-3-enylamino)-2-phenylethanol

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: (2R)-2-[[(1R)-1-(1,3-benzodioxol-5-yl)but-3-enyl]amino]-2-phenylethanol
• InChI: InChI=1S/C19H21NO3/c1-2-6-16(15-9-10-18-19(11-15)23-13-22-18)20-17(12-21)14-7-4-3-5-8-14/h2-5,7-11,16-17,20-21H,1,6,12-13H2/t16-,17+/m1/s1
• InChI Key: LPBXCDMJMNLCPM-SJORKVTESA-N
• Isomeric SMILES: C=CC[C@H](C1=CC2=C(C=C1)OCO2)N[C@@H](CO)C3=CC=CC=C3
• Canonical SMILES: C=CCC(C1=CC2=C(C=C1)OCO2)NC(CO)C3=CC=CC=C3

Description

(R)-2-((R)-1-(benzo[d][1,3]dioxol-5-yl)but-3-enylamino)-2-phenylethanol is a useful research compound. Its molecular formula is C19H21NO3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

(R)-2-((R)-1-(benzo[d][1,3]dioxol-5-yl)but-3-enylamino)-2-phenylethanol is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its significance in medicinal chemistry.

Chemical Structure and Properties

The compound features a chiral center, contributing to its biological activity. The presence of the benzo[d][1,3]dioxole moiety is known for its diverse pharmacological effects.

Chemical Structure:

• Molecular Formula: C₁₅H₁₅N₁O₂
• Molecular Weight: 241.29 g/mol

Antioxidant Activity

Research indicates that compounds containing the benzo[d][1,3]dioxole structure exhibit significant antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress, which is implicated in various diseases.

Table 1: Antioxidant Activity of Related Compounds

Compound	IC50 Value (µM)	Reference
This compound	12.5
Piperonylidene acetone	15.0
Piperonyl acetone	10.0

Anti-inflammatory Effects

Studies have shown that this compound exhibits anti-inflammatory effects through the inhibition of pro-inflammatory cytokines. It modulates pathways associated with inflammation, making it a candidate for further research in inflammatory diseases.

Antimicrobial Activity

The compound has demonstrated antimicrobial properties against various bacterial strains. This activity is attributed to its ability to disrupt bacterial cell membranes.

Case Study:
A study involving the screening of 15 bacterial isolates revealed that this compound effectively inhibited the growth of several Gram-positive and Gram-negative bacteria .

The biological activity of this compound can be attributed to several mechanisms:

• Free Radical Scavenging: The compound's structure allows it to interact with reactive oxygen species (ROS), neutralizing them and preventing cellular damage.
• Cytokine Modulation: By inhibiting specific signaling pathways, it reduces the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.
• Membrane Disruption: The interaction with bacterial cell membranes leads to increased permeability and subsequent cell death.